2-methyl-4-[4-({[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]oxy}methyl)piperidin-1-yl]pyrimidine

• IUPAC Name: 5-methyl-4-[[1-(2-methylpyrimidin-4-yl)piperidin-4-yl]methoxy]-2-methylsulfanylpyrimidine
• InChI: InChI=1S/C17H23N5OS/c1-12-10-19-17(24-3)21-16(12)23-11-14-5-8-22(9-6-14)15-4-7-18-13(2)20-15/h4,7,10,14H,5-6,8-9,11H2,1-3H3
• InChI Key: XOSOZXWJFXDLBR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N=C1OCC2CCN(CC2)C3=NC(=NC=C3)C)SC
• Molecular Formula: C17H23N5OS
• Molecular Weight: 345.5 g/mol
• CAS No.: 2640889-28-5

Description

The compound 2-methyl-4-[4-({[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]oxy}methyl)piperidin-1-yl]pyrimidine is a pyrimidine derivative featuring a piperidine ring substituted with a methylsulfanyl group and a methyl ether-linked pyrimidine moiety. Its structure combines a bicyclic pyrimidine core with a piperidine spacer, which is critical for modulating physicochemical properties and biological interactions.

Comparison with Similar Compounds

Structural Features and Substituent Analysis

The target compound’s structural uniqueness lies in its methylsulfanyl group , piperidine bridge , and dual pyrimidine rings . Below is a comparative analysis with key analogs:

Compound Name	Key Substituents	Molecular Formula	Molecular Weight	Notable Features	Reference
6-((4-(2,3-Dimethylphenoxy)piperidin-1-yl)methyl)pyrimidine-2,4(1H,3H)-dione	Piperidine-linked pyrimidinedione; 2,3-dimethylphenoxy group	C19H24N2O3	328.41	Anti-mycobacterial activity (e.g., tuberculosis treatment)
4-Chloro-6-{4-[6-chloro-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}-2-(methylsulfanyl)pyrimidine	Dual pyrimidine cores; piperazine bridge; chloro and methylsulfanyl groups	C14H16Cl2N6S2	403.35	Enhanced halogenated substituents for potential binding affinity
N-(2-{[5-Bromo-2-(piperidin-1-yl)pyrimidin-4-yl]sulfanyl}-4-methoxyphenyl)-4-methylbenzenesulfonamide	Bromo-substituted pyrimidine; piperidine-sulfanyl linkage	C23H25BrN4O3S2	549.50	Crystallographically characterized; hydrogen-bonding interactions observed
4-Methyl-6-(piperidin-1-yl)pyrimidin-2-amine	Piperidine-linked pyrimidine; amine group	C10H16N4	192.26	Simpler structure; potential for hydrogen bonding via amine
2-{4-[(1,3-Benzodioxol-5-yl)methyl]piperazin-1-yl}pyrimidine	Benzodioxole-piperazine-pyrimidine hybrid	C16H18N4O2	298.34	Extended aromatic system; potential CNS activity

Key Observations :

• Piperidine vs. Piperazine: The target compound’s piperidine bridge (vs.
• Methylsulfanyl Group : This substituent (shared with ) may enhance lipophilicity and metabolic stability compared to hydroxyl or amine groups in .
• Dual Pyrimidine Cores: Unlike mono-pyrimidine analogs (e.g., ), the dual pyrimidine system may facilitate multi-target interactions, though steric hindrance could limit bioavailability.

Pharmacological and Physicochemical Comparisons

• Anti-Mycobacterial Potential: The compound in demonstrates efficacy against Mycobacterium tuberculosis, attributed to its pyrimidinedione core and phenoxy-piperidine linkage. The target compound’s methylsulfanyl group could improve target engagement in resistant strains.
• Crystallographic Data : Analogous bromo-pyrimidine derivatives () exhibit well-defined intermolecular hydrogen bonds (e.g., N–H···O and C–H···S), suggesting the target compound may adopt similar packing motifs, influencing solubility and stability.